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Compound of Interest

Compound Name:
Methyl 3-(methylamino)but-2-

enoate

CAS No.: 13412-12-9

Cat. No.: B1143795

Get Quote

An In-Depth Technical Guide to Methyl 3-methylaminocrotonate (CAS 13412-12-9)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Methyl 3-methylaminocrotonate, a

key chemical intermediate. We will delve into its chemical identity, physicochemical properties,

synthesis, and detailed analytical characterization. The primary focus will be on its critical role

as a versatile building block in the synthesis of pharmacologically active molecules, particularly

within the dihydropyridine class of calcium channel blockers.

Chemical Identity and Properties
Methyl 3-methylaminocrotonate is an organic compound classified as an enamine and an α,β-

unsaturated ester. This dual functionality is the source of its synthetic utility.

Systematic Name: Methyl 3-(methylamino)but-2-enoate[1] Common Synonyms: Methyl 3-

methylaminocrotonate[1] CAS Number: 13412-12-9[1]

The structure consists of a butenoate backbone with a methyl ester at one terminus and an N-

methyl enamine functionality at the C3 position. This conjugated system dictates its chemical
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reactivity and spectroscopic properties.

Table 1: Physicochemical and Structural Properties of CAS 13412-12-9

Property Value Source(s)

CAS Number 13412-12-9

Molecular Formula C₆H₁₁NO₂ [2]

Molecular Weight 129.16 g/mol [1]

Appearance
White to pale cream powder or

solid
[2]

Melting Point 62 - 68 °C [2]

IUPAC Name
methyl 3-(methylamino)but-2-

enoate
[1]

SMILES CC(=CC(=O)OC)NC [1]

InChI Key
QAKYFFYZPIPLDN-

UHFFFAOYSA-N

Synthesis Pathway and Mechanistic Insight
The industrial synthesis of β-aminocrotonates, including the N-methyl derivative, is a well-

established process rooted in the principles of condensation chemistry. The most direct and

efficient method involves the reaction of a β-ketoester with a primary amine.

Core Reaction: The synthesis of Methyl 3-methylaminocrotonate is achieved through the

condensation reaction between Methyl Acetoacetate and Methylamine.

This reaction is mechanistically elegant. The nucleophilic methylamine attacks the ketone

carbonyl of methyl acetoacetate. This is followed by a dehydration step, which is often

facilitated by acid or base catalysis and the removal of water, to form the stable, conjugated

enamine product. The process is typically designed to be a "zero water discharge" process in

industrial settings, highlighting its efficiency.[3]
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Caption: Synthesis workflow for Methyl 3-methylaminocrotonate.

Analytical Characterization: A Self-Validating
System
Confirming the identity and purity of Methyl 3-methylaminocrotonate requires a multi-technique

approach. Each method provides a piece of the structural puzzle, and together they create a

self-validating system.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the cornerstone for unambiguous structural elucidation. Both ¹H and ¹³C NMR are

essential.

¹H NMR (Proton NMR): The causality behind the expected spectrum is the unique electronic

environment of each proton set.

N-H Proton: A broad singlet is expected, the chemical shift of which is highly dependent on

solvent and concentration due to hydrogen bonding.

Vinyl Proton (=CH): A singlet around 4.5-5.0 ppm. Its downfield shift is due to the

deshielding effects of the adjacent ester carbonyl and the electron-donating enamine

nitrogen.
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O-Methyl Protons (-OCH₃): A sharp singlet around 3.6-3.7 ppm, characteristic of a methyl

ester.

N-Methyl Protons (-NCH₃): A singlet (or a doublet if coupled to the N-H proton, which is

often not observed due to exchange) around 2.8-3.0 ppm.

Vinyl-Methyl Protons (=C-CH₃): A singlet around 1.9-2.1 ppm.

¹³C NMR (Carbon NMR): This technique validates the carbon backbone.

Ester Carbonyl (C=O): A peak in the 168-172 ppm region.

Olefinic Carbons (=C): Two distinct peaks are expected for the C=C double bond, one

significantly downfield (attached to the nitrogen) and one upfield (the vinyl CH).

Methyl Carbons: Three distinct signals for the O-CH₃, N-CH₃, and the vinyl C-CH₃

carbons, each in a characteristic region of the aliphatic spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is a rapid and powerful tool for confirming the presence of key functional

groups. The choice to use FT-IR is driven by its ability to quickly verify the molecular

architecture.

Expected Characteristic Absorptions:

N-H Stretch: A moderate to sharp band in the 3300-3500 cm⁻¹ region confirms the

secondary amine.

C=O Stretch: A strong, sharp absorption band around 1690-1710 cm⁻¹. The conjugation with

the C=C bond lowers the frequency from a typical saturated ester (~1740 cm⁻¹).

C=C Stretch: A strong band around 1600-1650 cm⁻¹, characteristic of a conjugated alkene.

C-O Stretch: A strong band in the 1000-1300 cm⁻¹ region, indicative of the ester linkage.

Mass Spectrometry (MS)
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Mass spectrometry is used to confirm the molecular weight and can provide structural

information through fragmentation analysis.

Molecular Ion (M⁺): The primary validation is the observation of the molecular ion peak. For

Methyl 3-methylaminocrotonate, this will appear at an m/z of 129, corresponding to the

molecular weight of the C₆H₁₁NO₂ formula.

Key Fragmentation Pathways: The fragmentation pattern provides a fingerprint of the

molecule. Logical bond cleavages include:

Loss of the methoxy group (-OCH₃) resulting in a fragment at m/z 98.

Loss of the entire ester group (-COOCH₃) resulting in a fragment at m/z 70.

Cleavage of the N-methyl group (-CH₃) leading to a fragment at m/z 114.

Chromatographic Purity Analysis
For drug development applications, purity is paramount. Gas Chromatography (GC) is the

preferred method for this compound due to its volatility.

Methodology: A sample is vaporized and injected into a GC column. The components

separate based on their boiling points and interactions with the column's stationary phase. A

detector (commonly a Flame Ionization Detector, FID) quantifies the amount of each

component.

Self-Validation: A pure sample of Methyl 3-methylaminocrotonate will yield a single, sharp

peak at a specific retention time under defined conditions. The area of this peak, relative to

the total area of all peaks in the chromatogram, gives a quantitative measure of purity.

Commercial suppliers often guarantee a purity of ≥96.0% as determined by GC.[2]

Core Application in Drug Development: The
Hantzsch Dihydropyridine Synthesis
The primary value of Methyl 3-methylaminocrotonate to the pharmaceutical industry lies in its

role as a key precursor for dihydropyridine-based drugs.[4] These compounds are potent L-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20199~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:57:27~~Methyl%203-methylaminocrotonate~~
https://patents.google.com/patent/CN114644567A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


type calcium channel blockers used extensively in the treatment of hypertension and angina.[5]

Notable drugs in this class include Amlodipine, Felodipine, and Nitrendipine.[4]

The compound is a critical component in the Hantzsch Dihydropyridine Synthesis, a multi-

component reaction that efficiently constructs the core drug scaffold. In this synthesis, Methyl

3-methylaminocrotonate serves as the nitrogen-containing component that forms one side of

the resulting heterocyclic ring.

The general workflow involves the condensation of an aldehyde, two equivalents of a β-

ketoester (or one equivalent of a β-ketoester and one equivalent of a β-amino-crotonate), and

ammonia or a primary amine. Using Methyl 3-methylaminocrotonate provides one of these key

building blocks pre-formed.

Hantzsch Reactants

Aromatic Aldehyde
(e.g., 2-chlorobenzaldehyde)

One-Pot Condensation
& Cyclization

β-Ketoester
(e.g., Ethyl Acetoacetate)

Methyl 3-methylaminocrotonate
(CAS 13412-12-9)

Dihydropyridine Core
(e.g., Amlodipine Precursor)
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Caption: Role of CAS 13412-12-9 in Hantzsch Dihydropyridine Synthesis.

Safety and Handling
According to safety data sheets, Methyl 3-methylaminocrotonate is classified as an irritant.[1][2]
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Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2]

Handling: Standard laboratory personal protective equipment (PPE) should be used,

including safety glasses, gloves, and a lab coat. Work should be conducted in a well-

ventilated area or a chemical fume hood.[2]

Storage: The compound should be stored in a tightly closed container in a cool, dry place.[2]

Conclusion
Methyl 3-methylaminocrotonate (CAS 13412-12-9) is a synthetically valuable intermediate

whose chemical character is defined by its enamine and unsaturated ester functionalities. Its

synthesis from common starting materials is efficient, and its structure can be rigorously

confirmed through a combination of NMR, FT-IR, and mass spectrometry, with purity readily

assessed by GC. Its most significant contribution to science and medicine is its role as a

fundamental building block in the construction of dihydropyridine drugs, which are essential for

the management of cardiovascular diseases. This makes a thorough understanding of its

properties and characterization critical for professionals in pharmaceutical research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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